Cas no 53597-69-6 (1,3,5-Triaza-7-phosphatricyclo[3.3.1.13,7]decane)

• Product Name: 1,3,5-Triaza-7-phosphatricyclo[3.3.1.13,7]decane
• CAS No: 53597-69-6
• MF: C₆H₁₂N₃P
• MW: 157.153341293335
• MDL: MFCD00154905
• CID: 369085
• PubChem ID: 329761745
• Update Time: 2025-05-22

1,3,5-Triaza-7-phosphatricyclo[3.3.1.13,7]decane Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triaza-7-phosphatricyclo[3.3.1.13,7]decane
• 1,3,5-Triaza-7-phosphaadamantane
• 1,5-Triaza-9-phospha-adamantane
• NSC 266642
• PTA
• 1,3,5-Triaza-7-phosphatricyclo[3.3.1.13.7]decane
• 1,3,5-Triaza-7-phosphatricyclo(3.3.1.13,7)decane
• 1,3,5-triaza-7-phosphatricyclo[3.3.1.1(3,7)]decane
• EN300-7645225
• 6W8JQP73M4
• SY068374
• 1,3,5-Triaza-7-Phosphatricyclo[3.3.1.1~3,7~]decane
• NSC-266642
• UNII-6W8JQP73M4
• AS-61189
• SCHEMBL22993970
• CS-0107716
• 1,3,5-triaza-7-phosphatricyclo[3.3.1.1^{3,7]decane
• 53597-69-6
• NSC266642
• D94687
• A870679
• PTW
• 1,3,5-Triaza-7-phosphaadamantane, 97%
• C6H12N3P
• 1,3,5-triaza-7-phosphatricyclo[3.3.1.1,3,7]decane
• DTXSID40201812
• MFCD00154905
• 1,3,5-TRIAZA-7-PHOSPHATRICYCLO[3.3.1.1(3),?]DECANE
• 1,5-Triaza-7-phosphatricyclo[3.3.1.13,7]decane
• SCHEMBL270566
• 1,3,5-TRIAZA-7-PHOSPHATRICYCLO(3.3.1.1 3,7)DECANE
• AKOS025214125
• Q27464577
• 1,3,5-triaza-7-phospha-adamantane

• MDL： MFCD00154905
• Inchi： 1S/C6H12N3P/c1-7-2-9-3-8(1)5-10(4-7)6-9/h1-6H2
• InChI Key： FXXRPTKTLVHPAR-UHFFFAOYSA-N
• SMILES： P12CN3CN(CN(C3)C1)C2

Computed Properties

• Exact Mass: 157.07700
• Monoisotopic Mass: 157.076884
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 9.7

Experimental Properties

• Color/Form: Not available
• Melting Point: 244-250 °C
• Boiling Point: 232.5°Cat760mmHg
• Flash Point: 94.4°C
• PSA: 23.31000
• LogP: -0.02620
• Sensitiveness: Hygroscopic
• Solubility: Not available

1,3,5-Triaza-7-phosphatricyclo[3.3.1.13,7]decane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 1,3,5-Triaza-7-phosphatricyclo[3.3.1.13,7]decane

1,3,5-Triaza-7-phosphatricyclo[3.3.1.13,7]decane (CAS No. 53597-69-6): A Versatile Heterocyclic Compound with Emerging Applications

1,3,5-Triaza-7-phosphatricyclo[3.3.1.13,7]decane, often referred to by its CAS number 53597-69-6, is a fascinating heterocyclic compound that has gained significant attention in recent years due to its unique structural features and diverse applications. This nitrogen-phosphorus containing cage compound belongs to the family of phosphazenes, which are known for their remarkable thermal stability and chemical versatility. The compound's complex tricyclic structure, featuring three nitrogen atoms and one phosphorus atom in a bridged arrangement, makes it an interesting subject for both fundamental research and practical applications.

The molecular architecture of 1,3,5-Triaza-7-phosphatricyclo[3.3.1.13,7]decane consists of a tricyclic framework with nitrogen atoms at positions 1, 3, and 5, and a phosphorus atom at position 7. This arrangement creates a rigid, three-dimensional structure that exhibits exceptional stability while maintaining reactivity at specific sites. The compound's cage-like structure has drawn comparisons to adamantane derivatives, though its heteroatom content provides distinct electronic properties. Researchers have noted that the phosphorus center in 53597-69-6 can serve as an excellent coordination site for metal ions, making it valuable in catalysis and materials science applications.

Recent studies have highlighted the potential of 1,3,5-Triaza-7-phosphatricyclo[3.3.1.13,7]decane in green chemistry applications, particularly as a ligand in environmentally friendly catalytic systems. The compound's ability to form stable complexes with transition metals while maintaining catalytic activity aligns well with current industry demands for sustainable chemical processes. In the context of growing environmental concerns, this aspect of 53597-69-6 has become particularly relevant, answering frequent search queries about "eco-friendly catalysts" and "green chemistry alternatives."

The thermal and chemical stability of 1,3,5-Triaza-7-phosphatricyclo[3.3.1.13,7]decane makes it attractive for high-performance materials applications. Researchers are investigating its incorporation into advanced polymers and coordination polymers, where its rigid structure can enhance material properties. These developments respond to common searches about "heat-resistant materials" and "novel polymer additives." The compound's potential in flame retardancy applications has also been explored, though this remains an area of ongoing research.

In the pharmaceutical sector, derivatives of 53597-69-6 have shown promise due to their structural similarity to biologically active compounds. The nitrogen-rich framework of 1,3,5-Triaza-7-phosphatricyclo[3.3.1.13,7]decane resembles certain pharmacophores, making it a potential scaffold for drug development. This connects with frequent searches about "nitrogen-containing drug candidates" and "heterocyclic pharmaceuticals." However, it's important to note that extensive research is still needed to evaluate its full potential in this field.

The synthesis of 1,3,5-Triaza-7-phosphatricyclo[3.3.1.13,7]decane typically involves the reaction of phosphorus precursors with nitrogen-containing compounds under controlled conditions. Recent advancements in synthetic methodologies have improved the yield and purity of 53597-69-6, addressing common questions about "efficient synthesis of phosphazenes." The development of more sustainable synthetic routes remains an active area of research, reflecting the chemical industry's shift toward greener processes.

From an analytical perspective, 1,3,5-Triaza-7-phosphatricyclo[3.3.1.13,7]decane can be characterized using various techniques including NMR spectroscopy, X-ray crystallography, and mass spectrometry. The compound's distinctive spectral signatures make it relatively easy to identify, which is valuable for quality control in industrial applications. These analytical aspects respond to technical queries about "characterization of heterocyclic compounds" that frequently appear in scientific searches.

The commercial availability of 53597-69-6 has increased in recent years, reflecting growing industrial interest. Suppliers typically offer 1,3,5-Triaza-7-phosphatricyclo[3.3.1.13,7]decane in research quantities, with purity levels suitable for various applications. Current market trends suggest expanding use in specialty chemicals, answering business-related searches about "emerging specialty chemicals" and "growth markets in heterocyclic compounds."

Looking forward, research directions for 1,3,5-Triaza-7-phosphatricyclo[3.3.1.13,7]decane include exploring its potential in energy storage systems and electronic materials. Preliminary studies suggest possible applications in battery technologies and semiconductor materials, areas that generate significant search traffic due to their technological importance. The compound's unique electronic properties, derived from its heteroatom content, make it particularly interesting for these cutting-edge applications.

Safety considerations for handling 53597-69-6 follow standard laboratory protocols for heterocyclic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this chemical. This information addresses common safety-related queries that researchers and industrial users might have about handling specialty chemicals.

In conclusion, 1,3,5-Triaza-7-phosphatricyclo[3.3.1.13,7]decane (CAS No. 53597-69-6) represents an intriguing example of heterocyclic chemistry with growing importance across multiple disciplines. Its unique structural features, combined with thermal stability and chemical versatility, make it valuable for applications ranging from catalysis to materials science. As research continues to uncover new properties and applications for this compound, its role in addressing contemporary technological challenges is likely to expand, making it a compound worth watching in the coming years.